![molecular formula C21H21N3O3 B2639302 (E)-N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(furan-2-yl)acrylamide CAS No. 1421588-95-5](/img/structure/B2639302.png)
(E)-N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(furan-2-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(furan-2-yl)acrylamide is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.417. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Reduction by Fungi
(E)-N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(furan-2-yl)acrylamide and its related compounds have been studied for enantioselective reduction by marine and terrestrial fungi. In a study by Jimenez et al. (2019), the ene-reduction of a related compound, E-2-cyano-3(furan-2-yl) acrylamide, was achieved using filamentous marine and terrestrial-derived fungi, including species like Penicillium citrinum and Aspergillus sydowii. This process yielded compounds with an uncommon CN-bearing stereogenic center at the α-C position, a significant step in green organic chemistry synthesis (Jimenez et al., 2019).
Synthesis and Antimicrobial Evaluation
The synthesis and evaluation of polyacrylamides derived from related compounds have been investigated for their antimicrobial properties. Boopathy et al. (2017) synthesized polymers containing polycyclic pendant moieties and found these polymers to exhibit promising antibacterial and antifungal activities. This research underscores the potential of polyacrylamides, including those derived from this compound, as antimicrobial agents (Boopathy et al., 2017).
Polymeric Materials Development
Research has also focused on developing polymeric materials from related compounds. For example, Fleischmann et al. (2012) synthesized polymerizable phenolphthalein derivatives, leading to the development of pH-sensitive polymers and hydrogels. These materials show potential for various applications, including as color switchable materials (Fleischmann et al., 2012).
Structural Analysis
The crystal structure of closely related compounds, such as (E)-3-(furan-2-yl)-2-phenyl-N-tosylacrylamide, has been analyzed to understand their conformational properties. Cheng et al. (2016) studied the conformation about the C=C bond in these compounds, providing valuable insights into their structural characteristics, which can be critical for their applications in various fields (Cheng et al., 2016).
Cytotoxicity and Cancer Research
In the realm of cancer research, focused libraries of 2-phenylacrylamides, including this compound, have been developed for cytotoxicity against cancer cell lines. Tarleton et al. (2013) synthesized a series of analogues, finding broad spectrum growth inhibition in cancer cell lines, indicating potential applications in cancer therapeutics (Tarleton et al., 2013).
Antimicrobial and Cytotoxicity Studies
Sridhara et al. (2011) designed and synthesized new derivatives from a similar compound, methyl-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate, and found these compounds to exhibit good antimicrobial activity, underscoring their potential in antimicrobial drug development (Sridhara et al., 2011).
properties
IUPAC Name |
(E)-N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]-3-(furan-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c25-20(12-11-16-8-5-13-27-16)22-14-19-17-9-3-4-10-18(17)21(26)24(23-19)15-6-1-2-7-15/h3-5,8-13,15H,1-2,6-7,14H2,(H,22,25)/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIJIZWZQYIFPRT-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)C=CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)N2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)/C=C/C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.